Cas no 69352-91-6 (Cyclopentanecarboxamide,1-methyl-)

• Product Name: Cyclopentanecarboxamide,1-methyl-
• CAS No: 69352-91-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 512915
• PubChem ID: 853392
• Update Time: 2025-04-19

Cyclopentanecarboxamide,1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide,1-methyl-
• 1-methylcyclopentane-1-carboxamide
• Cyclopentanecarboxamide, 1-methyl- (6CI, 7CI, 9CI)
• 69352-91-6
• SCHEMBL1536078
• BRN 1930395
• Enamine_000234
• 2-09-00-00009 (Beilstein Handbook Reference)
• 1-METHYL-1-CYCLOPENTANECARBOXAMIDE
• 1-Methylcyclopentanecarboxamide
• DTXSID10219409
• AKOS006221850
• HMS1394K14
• Cyclopentane-1-carboxamide, 1-methyl-

• Inchi： 1S/C7H13NO/c1-7(6(8)9)4-2-3-5-7/h2-5H2,1H3,(H2,8,9)
• InChI Key： IGQVSVIYRURIET-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1)N

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09